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Introduction

Chlorophyll-c is a key accessory photosynthetic pigment found in many ecologically significant
marine phytoplankton groups, including diatoms, dinoflagellates, and haptophytes.[1] Unlike
chlorophyll-a, which is ubiquitous among all photosynthetic algae, the presence and
concentration of chlorophyll-c can serve as a valuable chemotaxonomic marker to identify and
guantify these specific algal populations. Accurate measurement of chlorophyll-c is therefore
critical for studies related to marine primary productivity, phytoplankton community structure,
and ocean biogeochemistry.

These application notes provide detailed protocols for field sampling, preservation, extraction,
and measurement of chlorophyll-c from seawater samples. The methodologies cover traditional
spectrophotometric techniques, which allow for the simultaneous determination of chlorophylls
a, b, and c, as well as an overview of more advanced chromatographic methods.

Field Sampling and Sample Preservation

Proper collection and preservation of water samples are crucial first steps to prevent pigment
degradation.[2] Pigments are sensitive to light and heat, so samples should be handled under
low-light conditions and kept cool throughout the process.[2][3]
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Experimental Protocol: Water Filtration and Sample
Storage

Water Collection: Collect seawater samples from the desired depth using a non-toxic water
sampler (e.g., Niskin bottle) or a pump system.[2] The volume of water required will depend
on the expected phytoplankton biomass and the analytical method's sensitivity. For open
ocean (oligotrophic) waters, 2-4 liters may be necessary, while for coastal (eutrophic) waters,
100-500 mL may suffice.[4][5]

Filtration Setup: Under subdued light, set up a filtration manifold. Place a glass fiber filter
(e.g., Whatman GF/F, 0.7 um nominal pore size) onto the filter holder using clean forceps.[2]
This filter type is widely used for its high retention efficiency of small particles.[2]

Filtration: Gently mix the water sample by inverting the collection bottle. Measure a known
volume of seawater using a graduated cylinder and pour it into the filter funnel.[5] Apply a
gentle vacuum (not exceeding 0.3 bar or 5 mm Hg) to filter the sample.[2][6] High vacuum
can cause cell rupture and loss of pigments.

Filter Rinsing: Once the majority of the water has passed through, rinse the inner walls of the
filter funnel with a small amount of filtered seawater or an isotonic solution to ensure all
particles are collected on the filter.[7]

Filter Removal and Storage: After all water has passed through, remove the filter using
forceps. Fold the filter in half with the particulate side inwards. Blot the outside of the filter
with a paper towel to remove excess water.

Preservation: Place the folded filter into a labeled cryovial or wrap it in aluminum foil.[3][4]
Immediately freeze the sample. For short-term storage (up to 24 days), -20°C is acceptable.
[8] For long-term storage, quick-freezing in liquid nitrogen (-196°C) followed by storage at
-80°C is recommended to minimize pigment degradation.[9][10]

Data Presentation: Sample Collection Parameters
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Parameter Recommendation Rationale Citations
Glass Fiber Filter High retention
Filter Type (GF/F), 0.7 um efficiency for [2]
nominal pore size picoplankton.
Varies with
phytoplankton
Sample Volume 0.2L-4L concentration; chosen  [4][5]
to ensure visible color
on the filter.
< 0.3 bar (22.5cm Prevents cell lysis and
Vacuum Pressure ] [2]
Hg) loss of pigment.
Minimizes enzymatic
-20°C (short-term) or ]
Storage Temperature degradation of [81[9][10]

-80°C (long-term)

chlorophylls.

Storage Duration

Up to 48 hours
(refrigerated, pre-
filtration); up to 24

days (frozen filter).

Pigments degrade
over time, even when

frozen.

[8]

Visualization: Field Sampling Workflow
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Pigment Extraction Protocol

1. Place Frozen Filter
in Centrifuge Tube

Y

2. Add 90% Acetone

3. Mechanical Disruption

Field Sampling & Preservation (Grind or Sonicate)

1. Collect Seawater Sample

4. Steep (18-24h, 4°C, Dark)

2. Filter Known Volume
(GF/F Filter)

5. Centrifuge to Clarify

3. Preserve Filter
(Freeze at -20°C to -80°C)

6. Collect Supernatant
for Analysis

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Analytical Measurement Phase

Clarified Pigment Extract

Select Analytical Method

Accessible

Spectrophotometry
(Measure Absorbance at
664, 647, 630, 750 nm)

Fluorometry
(Measure Fluorescence)

(Separation & Detection)

Calculate Concentration
(e.g., Trichromatic Equations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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